Cas no 629655-11-4 (Benzeneacetic acid, 2-(1H-tetrazol-1-yl)-)

Benzeneacetic acid, 2-(1H-tetrazol-1-yl)- structure
629655-11-4 structure
Product Name:Benzeneacetic acid, 2-(1H-tetrazol-1-yl)-
CAS No:629655-11-4
MF:C9H8N4O2
MW:204.18542098999
CID:1642521
Update Time:2024-08-30

Benzeneacetic acid, 2-(1H-tetrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 2-(1H-tetrazol-1-yl)-
    • Inchi: 1S/C9H8N4O2/c14-9(15)5-7-3-1-2-4-8(7)13-6-10-11-12-13/h1-4,6H,5H2,(H,14,15)
    • InChI Key: TWVRKSNINRZDST-UHFFFAOYSA-N
    • SMILES: C1(CC(O)=O)=CC=CC=C1N1C=NN=N1

Computed Properties

  • Exact Mass: 204.06484

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • Boiling Point: 449.5±47.0 °C(Predicted)
  • PSA: 80.9
  • pka: 4.02±0.10(Predicted)
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